Fercomin
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Overview
Description
Fercomin is a natural product found in Daucus, Ferula sinaica, and other organisms with data available.
Scientific Research Applications
1. Fercomin in Plant Resins
A study by (Miski & Mabry, 1986) isolated this compound from Ferula communis subsp. communis, along with other compounds. They confirmed its structure through spectral properties and X-ray analysis.
2. Medicinal Uses in Folk Medicine
(Khalilova & Saidkhodzhaev, 1998) identified this compound in the seeds of Ferula jaeschkeana Vatke, a plant used in traditional medicine for treating minors, chronic wounds, and ulcers in people and animals.
3. Influence on Age-Related Erectile Dysfunction
Ferula elaeochytris, containing this compound, was examined for its effect on age-related erectile dysfunction in a study by (Eser et al., 2020). They found that its root extract might decelerate the development of age-related erectile dysfunction.
Properties
CAS No. |
104758-20-5 |
---|---|
Molecular Formula |
C23H30O5 |
Molecular Weight |
386.5 g/mol |
IUPAC Name |
[(1R,3aR,4R,8aS)-8a-hydroxy-3a,6-dimethyl-3-oxo-1-propan-2-yl-2,4,7,8-tetrahydro-1H-azulen-4-yl] 4-methoxybenzoate |
InChI |
InChI=1S/C23H30O5/c1-14(2)18-13-19(24)22(4)20(12-15(3)10-11-23(18,22)26)28-21(25)16-6-8-17(27-5)9-7-16/h6-9,12,14,18,20,26H,10-11,13H2,1-5H3/t18-,20-,22-,23+/m1/s1 |
InChI Key |
UJYSKNUHBUUKAD-URHOCTSQSA-N |
Isomeric SMILES |
CC1=C[C@H]([C@]2(C(=O)C[C@@H]([C@]2(CC1)O)C(C)C)C)OC(=O)C3=CC=C(C=C3)OC |
SMILES |
CC1=CC(C2(C(=O)CC(C2(CC1)O)C(C)C)C)OC(=O)C3=CC=C(C=C3)OC |
Canonical SMILES |
CC1=CC(C2(C(=O)CC(C2(CC1)O)C(C)C)C)OC(=O)C3=CC=C(C=C3)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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